Cas no 2169515-27-7 ((5-Bromo-2-chloro-3-(difluoromethyl)phenyl)(methyl)sulfane)

• Product Name: (5-Bromo-2-chloro-3-(difluoromethyl)phenyl)(methyl)sulfane
• CAS No: 2169515-27-7
• MF: C₈H₆BrClF₂S
• MW: 287.552046298981
• CID: 6116997
• PubChem ID: 165948926
• Update Time: 2025-08-05

(5-Bromo-2-chloro-3-(difluoromethyl)phenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 2169515-27-7
• (5-Bromo-2-chloro-3-(difluoromethyl)phenyl)(methyl)sulfane
• 5-bromo-2-chloro-1-(difluoromethyl)-3-(methylsulfanyl)benzene
• EN300-28329554

• Inchi： 1S/C8H6BrClF2S/c1-13-6-3-4(9)2-5(7(6)10)8(11)12/h2-3,8H,1H3
• InChI Key： NUVSYDNVFZTVDE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(F)F)C=1)Cl)SC

Computed Properties

• Exact Mass: 285.90302g/mol
• Monoisotopic Mass: 285.90302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 25.3Ų

Additional information on (5-Bromo-2-chloro-3-(difluoromethyl)phenyl)(methyl)sulfane

(5-Bromo-2-chloro-3-(difluoromethyl)phenyl)(methyl)sulfane

The compound with CAS No. 2169515-27-7, commonly referred to as (5-Bromo-2-chloro-3-(difluoromethyl)phenyl)(methyl)sulfane, is a highly specialized organic sulfur compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a methylsulfane group attached to a substituted phenyl ring. The phenyl ring itself is substituted with bromine, chlorine, and a difluoromethyl group, making it a complex and versatile molecule with potential applications in various industries.

Recent studies have highlighted the importance of sulfur-containing compounds like (5-Bromo-2-chloro-3-(difluoromethyl)phenyl)(methyl)sulfane in the development of advanced materials and pharmaceuticals. The presence of multiple halogen substituents on the phenyl ring enhances its electronic properties, making it a promising candidate for use in electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have also explored its potential as a precursor for synthesizing more complex organic molecules with tailored functionalities.

The synthesis of this compound involves a multi-step process that typically begins with the bromination and chlorination of an aromatic ring. The subsequent introduction of the difluoromethyl group and the methylsulfane moiety requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods and green chemistry have made this synthesis more efficient and environmentally friendly, aligning with global efforts to promote sustainable chemical practices.

In terms of applications, (5-Bromo-2-chloro-3-(difluoromethyl)phenyl)(methyl)sulfane has shown promise in the field of pest control. Its unique chemical structure allows it to act as a potent insecticide, targeting specific enzymes in insect metabolic pathways. Field trials conducted in controlled environments have demonstrated its effectiveness against a variety of agricultural pests without significant adverse effects on non-target species. This has positioned it as a potential alternative to traditional pesticides, which often pose environmental and health risks.

Another area where this compound has gained traction is in drug discovery. Its ability to modulate cellular signaling pathways makes it a valuable tool in the development of new therapeutic agents. Researchers have investigated its potential as an anti-inflammatory agent and have found that it exhibits significant activity against inflammatory mediators in vitro. While further studies are needed to confirm its efficacy in vivo, these findings underscore its potential role in future pharmacological applications.

The environmental impact of (5-Bromo-2-chloro-3-(difluoromethyl)phenyl)(methyl)sulfane has also been a topic of interest among scientists. Due to its complex structure, it is expected to undergo slow degradation under natural conditions, which could pose challenges for waste management. However, recent research into biodegradation pathways has identified microorganisms capable of breaking down similar compounds, suggesting that bioremediation strategies could be developed to mitigate its environmental footprint.

In conclusion, (5-Bromo-2-chloro-3-(difluoromethyl)phenyl)(methyl)sulfane is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties make it an invaluable tool for researchers seeking to develop innovative solutions in materials science, agriculture, and medicine. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in shaping the future of chemistry and related fields.